5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-7-cyclopentyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-7-cyclopentyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H21ClN4O3S/c1-25-18-16(20(28)26(2)21(25)29)19(24-17(23-18)13-5-3-4-6-13)30-11-15(27)12-7-9-14(22)10-8-12/h7-10,13H,3-6,11H2,1-2H3
• InChI Key: VHASXPKDFWUGNS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CCCC3)SCC(=O)C4=CC=C(C=C4)Cl)C(=O)N(C1=O)C
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol

Description

5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-7-cyclopentyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H21ClN4O3S and its molecular weight is 444.93. The purity is usually 95%.
BenchChem offers high-quality 5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-7-cyclopentyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-7-cyclopentyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Synthesis Insights

Synthesis and Structural Analysis : The synthesis of complex heterocyclic compounds often involves multi-step reactions that allow for the introduction of various functional groups, contributing to the compound's reactivity and potential applications. For example, studies on related compounds involve intricate synthesis processes, such as the reaction of thioxo-pyrimidinones with various reagents to create novel heterocyclic structures with potential biological activity (Abdel-rahman, E. A. Bakhite, & E. A. Al-Taifi, 2002). These processes underscore the complex nature of synthesizing such compounds and the structural diversity achievable through different synthetic routes.

Applications in Material Science

Electrochemical Applications : The electrochemical properties of heterocyclic compounds are of significant interest for applications in material science, including the development of sensors and electronics. Research into the electrochemical behavior of related compounds, such as 5-(4-Dimethylamino-benylidene)-1,3-diethyl-2-thioxo-dihydro-pyrimidine-4,6-dione, reveals insights into their redox behavior, which is crucial for designing electrochemical sensors and devices (Ghanem, El-Hallag, & Arunachalam, 2017).

Biological and Pharmaceutical Research

Antimicrobial and Anticancer Activities : The exploration of heterocyclic compounds in the search for new antimicrobial and anticancer agents is a significant area of research. Compounds with structural similarities to the specified chemical have shown promise in this regard, with studies highlighting their potential antimicrobial (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003) and anticancer activities (Ye, Wang, Nian, Wang, Chen, Yu, Wang, 2015). These findings underscore the potential of such compounds in developing new therapeutic agents.